Cas no 828272-55-5 (Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl-
• CAS No: 828272-55-5
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 716040
• PubChem ID: 4773137
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl-
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-(difluoromethyl)-4,5,6,7-tetrahydro-5-methyl- (9CI)
• AKOS003744322
• 828272-55-5
• 7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-(DIFLUOROMETHYL)-5-METHYL-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE

• Inchi： 1S/C9H10F2N4/c1-5-2-7(8(10)11)15-9(14-5)6(3-12)4-13-15/h4-5,7-8,14H,2H2,1H3
• InChI Key： PZTDOZPYZTUGGM-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=C(C#N)C=NN12)F

Computed Properties

• Exact Mass: 212.08735266g/mol
• Monoisotopic Mass: 212.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.6Ų